Cas no 143795-89-5 (Diethyl (1H-1,2,4-triazol-1-yl)propanedioate)

Diethyl (1H-1,2,4-triazol-1-yl)propanedioate structure
143795-89-5 structure
Product Name:Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
CAS No:143795-89-5
MF:C9H13N3O4
MW:227.217221975327
CID:2776704
PubChem ID:22714267
Update Time:2025-04-21

Diethyl (1H-1,2,4-triazol-1-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • 143795-89-5
    • DTXSID10627707
    • Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
    • SCHEMBL5306513
    • Inchi: 1S/C9H13N3O4/c1-3-15-8(13)7(9(14)16-4-2)12-6-10-5-11-12/h5-7H,3-4H2,1-2H3
    • InChI Key: OCDIOBKZANLVIS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 227.09060590Da
  • Monoisotopic Mass: 227.09060590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 83.3Ų
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd